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Compound of Interest

Compound Name: Orchinol

Cat. No.: B1677456

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Orchinol, including operational and
disposal plans, to foster a culture of safety and build trust in laboratory practices.

Chemical and Physical Properties

Orchinol is a white crystalline powder that turns red on contact with air.[1][2] It is soluble in
water, alcohol, and ether.[1][2] Understanding its physical and chemical properties is the first
step in safe handling.
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Property Value Source

5-Methyl resorcinol, 3,5-
Synonyms ] [1][3]
Dihydroxytoluene

Appearance White crystals or powder [1][2]
Odor Odorless [11[2]
Boiling Point 290 °C [1112]
Melting Point 110 °C [1][2]
Specific Gravity 1.2895 [1112]
N Soluble in water, alcohol, and
Solubility [11[2]
ether

Hazard Identification and Personal Protective Equipment
(PPE)

Orchinol presents several hazards that necessitate the use of appropriate personal protective
equipment. It is harmful if swallowed (Acute toxicity, oral - Category 4), causes skin and serious
eye irritation (Category 2 and 2A, respectively), and may cause respiratory irritation (Specific
target organ toxicity, single exposure - Category 3).[1][2][3]

Hazard GHS Category Precautionary Statement

Harmful if swallowed. Do not
Acute Oral Toxicity Category 4 eat, drink or smoke when using
this product.[1][2][4]

) ) o Causes skin irritation. Wear
Skin Corrosion/Irritation Category 2 ]
protective gloves.[1][2][3]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2A )
Wear eye protection.[1][2][3]

May cause respiratory
STOT - Single Exposure Category 3 (Respiratory) irritation. Avoid breathing dust.

[1]14]
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Based on these hazards, the following PPE is mandatory when handling Orchinol:

PPE Category Specific Recommendation

Rationale

) Chemical-resistant gloves
Hand Protection o
(e.g., nitrile or butyl rubber).[5]

To prevent skin contact and
irritation.[1][2]

Safety glasses with side

To protect against eye irritation

Eye Protection shields or chemical goggles.[3]
6] from dust or splashes.[1][2]
) To protect skin and clothing
Body Protection Laboratory coat.

from contamination.[1][2]

Use in a well-ventilated area or

Respiratory Protection a certified chemical fume hood.

[4][6]

To minimize inhalation of dust
and potential respiratory
irritation.[1]

Safe Handling and Storage Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

Preparation:

Inspect all PPE for integrity before use.

Handling:

» Don the appropriate PPE as specified in the table above.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]
Ensure that an eyewash station and safety shower are readily accessible.[3]

Assemble all necessary equipment and reagents before commencing work.

e Avoid generating dust when handling the solid form of Orchinol.[4][6]
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» Do not eat, drink, or smoke in the handling area.[1][2][4]
o Keep containers tightly closed when not in use.[4]

» Avoid contact with incompatible materials such as acid chlorides, acid anhydrides, and
strong oxidizing agents.[1][2]

Storage:
» Store Orchinol in a cool, dark, dry, and well-ventilated place.[1][2][4]
e ltis light and air-sensitive; store accordingly.[1][3][4]

» Store with phenols and cresols.[1][2]

Emergency Procedures

First Aid:

If Swallowed: Rinse mouth and call a POISON CENTER or physician if you feel unwell.[1][2]
« |If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1][2]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][2]

e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or physician if you feel unwell.[1][2]

Spill and Disposal Plan:

In the event of a spill, sweep up the material, place it in a sealed bag or container, and dispose
of it.[1][2] Ventilate the area and wash the spill site after material pickup is complete.[1][2]

Disposal: Dispose of waste in accordance with all federal, state, and local regulations.[1] One
option is to dissolve the material in a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[4]
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Safe Handling Workflow for Orchinol

The following diagram outlines the procedural flow for safely handling Orchinol from
preparation to disposal.
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Caption: Workflow for the safe handling of Orchinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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